![molecular formula C8H14O3 B2504998 5,8-Dioxaspiro[3.5]nonan-6-ylmethanol CAS No. 2169090-39-3](/img/structure/B2504998.png)
5,8-Dioxaspiro[3.5]nonan-6-ylmethanol
Overview
Description
5,8-Dioxaspiro[3.5]nonan-6-ylmethanol is a chemical compound with the molecular formula C8H14O3 . It has a molecular weight of 158.2 . The compound is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for 5,8-Dioxaspiro[3.5]nonan-6-ylmethanol is 1S/C8H14O3/c9-4-7-5-10-6-8(11-7)2-1-3-8/h7,9H,1-6H2 . This code provides a specific description of the molecular structure of the compound.Physical And Chemical Properties Analysis
5,8-Dioxaspiro[3.5]nonan-6-ylmethanol is a liquid at room temperature .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis from Carbohydrates
Chiral spiroacetals, including those similar to 5,8-Dioxaspiro[3.5]nonan-6-ylmethanol, have been synthesized from carbohydrates. This synthesis involves spirocyclization reactions facilitated by intramolecular hydrogen abstraction promoted by alkoxy radicals (Martín, Salazar, & Suárez, 1995).
Pheromone Synthesis
Compounds like 5,8-Dioxaspiro[3.5]nonan-6-ylmethanol have been identified as key components in insect pheromones, leading to extensive research into their synthesis and applications in studying insect behavior (Francke & Reith, 1979).
Biological and Environmental Applications
Insect Communication
Some derivatives of 5,8-Dioxaspiro[3.5]nonan-6-ylmethanol, particularly in the broader category of spiroacetals, are significant in insect communication. They are often components of insect secretions and pheromones, contributing to the understanding of insect behavior and potential pest control strategies (Francke & Kitching, 2001).
Chemical Ecology of Fruit Flies
Research has been conducted on the glandular secretions and volatile emissions of fruit flies, where compounds structurally related to 5,8-Dioxaspiro[3.5]nonan-6-ylmethanol play a significant role. These studies aid in the understanding of fruit fly behavior and control (Krohn et al., 1991).
Potential Therapeutic Applications
- Immunosuppressive Properties: The synthesis of motifs similar to 5,8-Dioxaspiro[3.5]nonan-6-ylmethanol has been linked to the study of immunosuppressive compounds. This research provides insights into potential therapeutic applications for immune-related conditions (Zhang & Nan, 2017).
Safety and Hazards
properties
IUPAC Name |
5,8-dioxaspiro[3.5]nonan-6-ylmethanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O3/c9-4-7-5-10-6-8(11-7)2-1-3-8/h7,9H,1-6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIBCDLJGRJXEIV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(C1)COCC(O2)CO |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,8-Dioxaspiro[3.5]nonan-6-ylmethanol | |
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